2-Hydroxy-4,4,6,6-tetramethylcyclohex-2-en-1-one

• CAS No.: 64637-01-0
• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol
• IUPAC Name: 2-hydroxy-4,4,6,6-tetramethylcyclohex-2-en-1-one
• InChI: InChI=1S/C10H16O2/c1-9(2)5-7(11)8(12)10(3,4)6-9/h5,11H,6H2,1-4H3
• InChI Key: ZDVYJSLTFYQPID-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C(=O)C(=C1)O)(C)C)C

Description

2-Hydroxy-4,4,6,6-tetramethylcyclohex-2-en-1-one is a useful research compound. Its molecular formula is C10H16O2 and its molecular weight is 168.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of potassium hydroxide (50 g) in 1500 ml of distilled water was added the brominated compound of step 1 (50 g). Stirring was continued for 24 hours. The solution was filtered to remove brominated compound which had not dissolved. The filtrate was cooled in an ice bath and concentrated sulphuric acid added dropwise until a white solid precipitated. The mixture was stirred for 30 minutes, after which the white solid was collected and recrystallized from a hot mixture of 200 ml of methanol and 100 ml of water, giving 2-hydroxy-4,4,6,6-tetramethylcyclohex-2-enone as white crystals, 13.5 g, melting range 85°-86° C.